Cas no 90921-54-3 (Benzothiazole,4-ethoxy-2-methyl-)
90921-54-3 structure
Product Name:Benzothiazole,4-ethoxy-2-methyl-
CAS No:90921-54-3
MF:C10H11NOS
MW:193.265441179276
CID:798972
PubChem ID:20541176
Update Time:2025-04-19
Benzothiazole,4-ethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,4-ethoxy-2-methyl-
- Benzothiazole, 4-ethoxy-2-methyl- (7CI)
- 4-Ethoxy-2-methylbenzothiazole
- 90921-54-3
- AKOS006307470
- DTXSID401305463
-
- Inchi： 1S/C10H11NOS/c1-3-12-8-5-4-6-9-10(8)11-7(2)13-9/h4-6H,3H2,1-2H3
- InChI Key： NCZZNGGTZLURCB-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2C(=CC=CC1=2)OCC
Computed Properties
- Exact Mass: 193.056
- Monoisotopic Mass: 193.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
- XLogP3: 3.1
Benzothiazole,4-ethoxy-2-methyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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